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Compound of Interest

Compound Name:
3-Piperazinobenzisothiazole

hydrochloride

Cat. No.: B043173 Get Quote

Introduction

3-(1-Piperazinyl)-1,2-benzisothiazole hydrochloride (also referred to as 3-
Piperazinobenzisothiazole hydrochloride) is a crucial building block in the synthesis of

Ziprasidone, an atypical antipsychotic medication.[1][2] Ziprasidone is utilized for the treatment

of schizophrenia and other psychotic disorders.[3][4] The synthesis of Ziprasidone involves the

coupling of 3-(1-piperazinyl)-1,2-benzisothiazole with 5-(2-chloroethyl)-6-chloro-1,3-dihydro-2H-

indol-2-one.[5][6][7] The hydrochloride salt of 3-(1-piperazinyl)-1,2-benzisothiazole is a stable,

solid intermediate that facilitates handling and purification during the manufacturing process.
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Property Value Reference

Chemical Name
3-(1-Piperazinyl)-1,2-

benzisothiazole hydrochloride
[1]

CAS Number 87691-88-1 [1]

Molecular Formula C11H14ClN3S [1]

Molecular Weight 255.77 g/mol [1]

Appearance White to off-white solid [1][8]

Storage
Inert atmosphere, Room

Temperature
[1]

Experimental Protocols
Protocol 1: Synthesis of 3-(1-Piperazinyl)-1,2-
benzisothiazole Hydrochloride
This protocol details the synthesis of the intermediate, 3-(1-piperazinyl)-1,2-benzisothiazole

hydrochloride, from 3-chloro-1,2-benzisothiazole and piperazine.[1][8]

Materials:

Anhydrous piperazine

tert-Butanol

3-Chloro-1,2-benzisothiazole

Toluene

Isopropanol

Concentrated hydrochloric acid

50% aqueous sodium hydroxide
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Water

Equipment:

300 mL round-bottomed flask

Mechanical stirrer

Thermometer

Condenser with nitrogen inlet

Pressure-equalizing dropping funnel

Oil bath

Filtration apparatus

Vacuum drying oven

Procedure:

Charge a dry 300 mL round-bottomed flask with anhydrous piperazine (49.4 g, 0.57 mol) and

tert-butanol (10 mL).[1][8]

Equip the flask with a mechanical stirrer, thermometer, condenser with a nitrogen inlet, and a

pressure-equalizing dropping funnel.

Purge the flask with nitrogen and heat the mixture to 100 °C in an oil bath.[1][8]

Dissolve 3-chloro-1,2-benzisothiazole (19.45 g, 0.11 mol) in tert-butanol (10 mL).[1][8]

Slowly add the 3-chloro-1,2-benzisothiazole solution to the reaction flask over 20 minutes,

maintaining the temperature between 112-118 °C to control the exothermic reaction.[1][8]

After the addition is complete, heat the solution to reflux (121 °C) and maintain for 24 hours.

[1][8] Monitor the reaction completion by thin-layer chromatography.

Cool the reaction mixture to 85 °C and add 120 mL of water.
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Filter the resulting turbid solution and wash the filter cake with a 60 mL solution of tert-

butanol/water (1:1).

Combine the filtrate and washings and adjust the pH to 12.2 with 50% aqueous sodium

hydroxide.

Extract the aqueous solution with toluene (200 mL), separate the layers, and then extract the

aqueous layer again with fresh toluene (100 mL).

Combine the toluene layers, wash with 75 mL of water, and concentrate to 90 mL at 48 °C

under vacuum.[1][8]

Add isopropanol (210 mL) to the concentrate and slowly adjust the pH to 3.8 by the dropwise

addition of concentrated hydrochloric acid (approximately 7.6 mL).[1][8]

Cool the resulting slurry to 0 °C, stir for 45 minutes, and then filter.[1][8]

Wash the filter cake with cold isopropanol (50 mL) and dry under vacuum at 40 °C to yield 3-

(1-piperazinyl)-1,2-benzisothiazole hydrochloride.[1][8]

Expected Yield: Approximately 23.59 g (80%).[1][8]

Protocol 2: Synthesis of Ziprasidone from 3-(1-
Piperazinyl)-1,2-benzisothiazole Hydrochloride
This protocol describes the final step in the synthesis of Ziprasidone using the previously

synthesized intermediate.

Materials:

3-(1-Piperazinyl)-1,2-benzisothiazole hydrochloride

5-(2-chloroethyl)-6-chloro-1,3-dihydroindole-2(2H)-one

Dimethylacetamide

Sodium carbonate (Na2CO3)
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Sodium bromide (NaBr)

Water

Isopropyl alcohol

Equipment:

Reaction vessel with stirrer

Heating mantle

Filtration apparatus

Procedure:

In a suitable reaction vessel, add 128 mL of dimethylacetamide.

To the stirred solvent, add 32 g of 5-(2-chloroethyl)-6-chloro-1,3-dihydroindole-2(2H)-one and

42.4 g of 3-(1-piperazinyl)-1,2-benzisothiazole hydrochloride at room temperature.[5]

Add 14.68 g of Na2CO3 and 6.4 g of NaBr to the mixture.[5]

Heat the resulting solution to 95-100 °C and stir for 8 hours.[5]

After the reaction is complete, cool the solution to approximately 70 °C.

While stirring, add 200 mL of water to precipitate the product.

Filter the suspended solid and wash it with water and then with isopropyl alcohol.

Dry the solid to obtain crude Ziprasidone.

Expected Yield: Approximately 51.4 g (90% crude yield).[5]

Purification of Ziprasidone:

A solution of 2.1 g of crude Ziprasidone in 4.3 mL of tetrahydrofuran is heated at reflux for 30

minutes.[5]
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The solution is then cooled to 65-67 °C.[5]

The solid is filtered and washed with tetrahydrofuran and isopropyl alcohol to yield pure

Ziprasidone.[5]

Data Presentation
Table 1: Summary of Reaction Parameters for the Synthesis of 3-(1-Piperazinyl)-1,2-

benzisothiazole Hydrochloride

Parameter Value

Molar Ratio of Piperazine to 3-Chloro-1,2-

benzisothiazole
~5.2 : 1

Reaction Temperature (addition) 112-118 °C[1][8]

Reflux Temperature 121 °C[1][8]

Reaction Time 24 hours[1][8]

pH for Product Precipitation 3.8[1][8]

Yield 80%[1][8]

Table 2: Summary of Reaction Parameters for the Synthesis of Ziprasidone

Parameter Value

Solvent Dimethylacetamide[5]

Base Sodium Carbonate (Na2CO3)[5]

Catalyst/Additive Sodium Bromide (NaBr)[5]

Reaction Temperature 95-100 °C[5]

Reaction Time 8 hours[5]

Crude Yield 90%[5]
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Caption: Synthesis workflow for 3-Piperazinobenzisothiazole hydrochloride.
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Caption: Synthesis workflow for Ziprasidone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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